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Compound of Interest

Compound Name: O-phenylhydroxylamine

Cat. No.: B2653202

O-Phenylhydroxylamine: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the physical and chemical
properties of O-phenylhydroxylamine and its hydrochloride salt. This document is intended to
serve as a valuable resource for researchers, scientists, and professionals involved in drug
development and other scientific endeavors.

Physical Properties

O-phenylhydroxylamine is an organic compound with the chemical formula CesH7NO. It is the
O-aryl isomer of phenylhydroxylamine. The compound is typically handled in its more stable
hydrochloride salt form, which is a white to yellow crystalline powder.[1]

Table 1: Physical Properties of O-Phenylhydroxylamine and its Hydrochloride Salt
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O-Phenylhydroxylamine

Property O-Phenylhydroxylamine Hydrochloride

Molecular Formula CeH7NO CeHsCINOJ[2][3]

Molecular Weight 109.13 g/mol [4] 145.59 g/mol [2][3][4]
Appearance - White to yellow powder[1]
Melting Point - ~132 °C (decomposition)[2]

Soluble in polar organic
- solvents such as ethanol, _
Solubility o Moderately soluble in water.[1]
methanol, and acetone; limited

solubility in water.

CAS Number 4846-21-3[4] 6092-80-4[2][4]

Chemical Properties and Reactivity

O-phenylhydroxylamine exhibits reactivity characteristic of hydroxylamines. The lone pair of
electrons on the nitrogen atom makes it nucleophilic. The presence of the phenoxy group
influences its electronic properties and reactivity.

» Basicity: The amino group can be protonated to form the corresponding ammonium salt,
which explains the formation and stability of its hydrochloride salt.

o Oxidation: Like other hydroxylamines, O-phenylhydroxylamine can be susceptible to
oxidation.

» Reactivity with Electrophiles: The nitrogen atom can react with various electrophiles.

It is important to distinguish O-phenylhydroxylamine from its isomer, N-phenylhydroxylamine,
as they exhibit different chemical behaviors. For instance, N-phenylhydroxylamine is known to
undergo the Bamberger rearrangement in the presence of strong acids to form 4-aminophenol;
this reaction is not characteristic of O-phenylhydroxylamine.[5][6]

Synthesis and Purification
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O-phenylhydroxylamine hydrochloride is the more common and stable form of this
compound. A general method for its synthesis involves the hydrazinolysis of N-
phenoxyphthalimide, followed by treatment with hydrochloric acid.

Experimental Protocol: Synthesis of O-
Phenylhydroxylamine Hydrochloride

This protocol is based on a representative method for the preparation of O-arylhydroxylamines.
Materials:

» N-phenoxyphthalimide

e Hydrazine monohydrate

e Methanol (MeOH)

e Chloroform (CHCIs3)

e Hexane

o Ethyl acetate (EtOAC)

e Diethyl ether (Et20)

e 4N HCI in dioxane

Potassium carbonate (K2COs) (for obtaining the free base)

Procedure:

» Dissolve N-phenoxyphthalimide in a 10% solution of methanol in chloroform.

o Slowly add hydrazine monohydrate to the solution at room temperature and stir the reaction
mixture. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

o Upon completion of the reaction (typically after 12 hours), a white precipitate of phthalazine
will form.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b2653202?utm_src=pdf-body
https://www.benchchem.com/product/b2653202?utm_src=pdf-body
https://www.benchchem.com/product/b2653202?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2653202?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

« Filter the reaction mixture through a silica gel plug and wash with a 30% solution of ethyl
acetate in hexane.

» Remove the solvent from the filtrate to obtain a light yellow oil.

o For O-phenylhydroxylamine (free base): The resulting oil can be purified by Kugelrohr
distillation from a small amount of potassium carbonate to yield pure phenoxyamine (O-
phenylhydroxylamine) as a clear, colorless oil.[7]

o For O-phenylhydroxylamine hydrochloride: Dissolve the crude oily substance in diethyl
ether and cool to 0 °C.

e Add a 4N solution of HCI in dioxane dropwise until the pH of the solution reaches 3.

e The resulting white solid, O-phenylhydroxylamine hydrochloride, is then filtered and
washed with diethyl ether.[7]

Purification:

The hydrochloride salt can be purified by recrystallization. The free base, if isolated, is an oil
and can be purified by distillation.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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